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Compound of Interest

Compound Name: beta-D-Glucose pentaacetate

Cat. No.: B138376 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents are paramount. This guide provides

detailed, procedural instructions for the proper disposal of beta-D-Glucose pentaacetate,

ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Considerations
Before beginning any disposal process, it is crucial to consult your institution's Environmental

Health & Safety (EHS) department for specific guidelines. Handle beta-D-Glucose
pentaacetate in a well-ventilated area, and always wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[1]

It is important to note that there are discrepancies in the hazard classification of beta-D-
Glucose pentaacetate across different safety data sheets (SDS). While some sources classify

it as non-hazardous[1][2][3], at least one SDS identifies it as a substance that causes severe

skin burns and eye damage[4]. Therefore, it is prudent to handle this compound with caution.

Quantitative Data and Hazard Profile
Specific quantitative exposure limits and disposal concentrations for beta-D-Glucose
pentaacetate are not well-established in the provided search results. However, the following

table summarizes key information from safety data sheets.
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Parameter Information Source(s)

Synonyms
Penta-O-acetyl-β-D-

glucopyranose
[4]

CAS Number 604-69-3 [4]

Appearance White, odorless powder/solid [2]

Hazard Classification

Varies: Not classified as

hazardous[1][2][3]; Causes

severe skin burns and eye

damage[4]

[1][2][3][4]

Incompatible Materials
Strong oxidizing agents, strong

acids/alkalis
[2][5][6]

Ecological Impact

No specific data available on

toxicity, persistence, or

bioaccumulation.[3][4][7]

Should not be released into

the environment.[2][8]

[2][3][4][7][8]

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of beta-D-Glucose pentaacetate is to adhere to

local, state, and federal regulations.[4][6] Chemical waste generators are responsible for

ensuring that waste is classified and disposed of correctly.[2][5][9]

Step 1: Waste Identification and Segregation
Uncontaminated beta-D-Glucose pentaacetate: If the compound is in its pure form (e.g.,

expired or unused reagent), it should be collected in a designated, sealed, and clearly

labeled waste container.

Contaminated beta-D-Glucose pentaacetate: If the compound is mixed with other solvents

or reagents, the entire mixture must be treated as hazardous waste. The disposal protocol

will be dictated by the most hazardous component in the mixture. Do not mix with

incompatible materials, such as strong oxidizing agents.[5]
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Contaminated labware: Any containers, gloves, or other materials that have come into

contact with beta-D-Glucose pentaacetate should be disposed of as solid chemical waste.

Step 2: Spill Management and Cleanup
In the event of a spill:

Ensure the area is well-ventilated.[2]

Wearing appropriate PPE, sweep up the solid material.[2][3]

Avoid generating dust during cleanup.[1][2][3]

Place the spilled material into a suitable, labeled container for disposal.[2][3]

Clean the contaminated surface thoroughly.[1]

Step 3: Packaging and Labeling
Container: Use a robust, leak-proof container that is compatible with the chemical waste.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("beta-D-Glucose pentaacetate"), and any other components of the

waste mixture. The label should also include the date of accumulation and the name of the

generating laboratory or researcher.

Step 4: Storage and Disposal
Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.[5]

Disposal: Arrange for the collection of the waste by your institution's EHS department or a

certified hazardous waste disposal company. Do not pour beta-D-Glucose pentaacetate
down the drain or dispose of it in the regular trash.[6][8] The recommended disposal method

is through a licensed chemical destruction plant or controlled incineration.[7]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of beta-
D-Glucose pentaacetate.

Waste Generation & Assessment

Containment & Labeling

Final Disposal

Generate beta-D-Glucose
pentaacetate Waste

Is it a spill?

Is the waste mixed with
other chemicals?

Pure or Uncontaminated
beta-D-Glucose pentaacetate

No

Contaminated Waste Mixture

Yes

No

Spill Debris

Yes

Place in a sealed, compatible,
and labeled waste container.

Label with all components,
marking the most hazardous.

Store in designated
waste accumulation area.

Arrange for pickup by certified
hazardous waste vendor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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